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Compound of Interest

Compound Name: B07 hydrochloride

CAS No.: 1260629-43-3

Cat. No.: B605901

Get Quote

Executive Summary & Compound Identity
B07 hydrochloride (B-07 HCl) is a potent, non-peptide, small-molecule antagonist of the C-C

chemokine receptor type 5 (CCR5).[1] It is primarily utilized in virology and immunology

research as a chemical probe to inhibit HIV-1 entry into host cells (specifically R5-tropic

strains).[1] Unlike broad-spectrum antivirals, B07 serves as a precision tool for dissecting the

molecular mechanics of gp120-CCR5 interaction and chemokine signaling pathways.[1]
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Property Specification

Chemical Name

1-acetyl-N-(3-chloro-4-methylphenyl)-N-[3-[4-

[(4-fluorophenyl)methyl]-1-piperazinyl]propyl]-4-

piperidinecarboxamide hydrochloride

CAS Number 1260629-43-3

Molecular Formula C₂₉H₃₈ClFN₄O₂[1][2][3][4][5][6][7][8][9][10] · HCl

Molecular Weight 565.55 g/mol (Salt); 529.09 g/mol (Free Base)

Target CCR5 (Antagonist)

Solubility
DMSO (≥ 10 mg/mL); Ethanol (Low/Insoluble);

Water (Insoluble)

Storage
Powder: -20°C (3 years); In DMSO: -80°C (6

months)

Mechanism of Action (MOA)
B07 hydrochloride functions as an allosteric antagonist.[1][11] It binds to a hydrophobic

pocket within the transmembrane helices of the CCR5 receptor, distinct from the orthosteric site

where chemokines (CCL3, CCL4, CCL5) or the HIV-1 envelope glycoprotein (gp120) bind.[11]

Mechanistic Cascade:

Binding: B07 occupies the transmembrane cavity of CCR5.[1]

Conformational Lock: This binding stabilizes the receptor in a conformation that is

unrecognized by the V3 loop of HIV-1 gp120.

Entry Blockade: The fusion of the viral envelope with the host cell membrane is prevented,

effectively neutralizing viral entry.[12]

Signal Inhibition: It also blocks calcium mobilization induced by native ligands

(RANTES/CCL5, MIP-1α/CCL3).[1]

Diagram 1: CCR5 Antagonism & HIV-1 Entry Blockade
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Caption: B07 HCl binds allosterically to CCR5, preventing gp120 recognition and downstream

signaling.[1]

Application Notes & Experimental Design
Specificity & Tropism
B07 is highly selective for CCR5 (R5-tropic) HIV-1 strains.[1] It displays negligible activity

against CXCR4 (X4-tropic) strains.[1]

Critical Control: When characterizing B07, always include a CXCR4 antagonist (e.g.,

AMD3100) as a negative control to verify that the observed inhibition is CCR5-mediated.[1]

Handling & Reconstitution[1]
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Solvent: Reconstitute in high-grade DMSO. Avoid aqueous buffers for the stock solution due

to precipitation risks.

Stock Concentration: Prepare a 10 mM stock solution. Aliquot into single-use vials to avoid

freeze-thaw cycles, which degrade the compound.[1]

Working Solutions: Dilute the DMSO stock into the culture medium immediately prior to use.

Keep the final DMSO concentration <0.1% to prevent cytotoxicity.

Detailed Protocols
Protocol A: HIV-1 Pseudovirus Entry Assay (TZM-bl
Cells)
This is the gold-standard assay for validating B07 potency (IC50).[1] TZM-bl cells are HeLa-

derived cells expressing CD4, CCR5, and CXCR4, containing a Tat-regulated Luciferase

reporter.[1]

Materials:

TZM-bl cells (NIH AIDS Reagent Program).[1]

HIV-1 Pseudovirus (R5-tropic, e.g., JR-FL or BaL).[1]

B07 Hydrochloride (10 mM stock).[1]

Luciferase Assay System (e.g., Bright-Glo).[1]

96-well flat-bottom tissue culture plates (white or black walled).[1]

Step-by-Step Methodology:

Cell Seeding:

Trypsinize TZM-bl cells and resuspend in DMEM + 10% FBS.[1]

Plate 10,000 cells/well in a 96-well plate (100 µL volume).
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Incubate overnight at 37°C, 5% CO₂ to allow adherence.

Compound Preparation:

Prepare a 3-fold serial dilution of B07 in culture medium.[1]

Range: Start at 10 µM down to 0.1 nM.

Include a "Virus Only" control (0% inhibition) and "Cell Only" control (Background).[1]

Pre-Incubation (Crucial Step):

Remove media from the cells.[1]

Add 50 µL of diluted B07 to respective wells.

Incubate for 1 hour at 37°C. This allows B07 to equilibrate with the CCR5 receptors before

the virus is introduced.

Infection:

Add 50 µL of R5-tropic Pseudovirus (adjusted to yield ~50,000 RLUs) to the wells

containing the drug.

Final volume: 100 µL.

Incubation:

Incubate for 48 hours at 37°C.

Readout:

Remove 50 µL of supernatant (optional, depending on kit).[1]

Add 50-100 µL of Luciferase Reagent.[1]

Incubate for 2 minutes at room temperature.

Measure luminescence using a plate reader.[1]
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Analysis:

Normalize data: % Inhibition =

.[1]

Calculate IC50 using non-linear regression (4-parameter logistic fit).

Diagram 2: Pseudovirus Entry Assay Workflow
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Caption: Workflow for TZM-bl HIV-1 entry inhibition assay using B07 hydrochloride.

Protocol B: Calcium Flux Assay (Functional
Antagonism)
To verify that B07 inhibits G-protein signaling downstream of CCR5.[1]

Methodology:

Loading: Load CCR5-expressing cells (e.g., CHO-CCR5 or PBMCs) with a calcium-sensitive

dye (e.g., Fluo-4 AM) for 30-60 mins.[1]

Baseline: Measure baseline fluorescence on a kinetic plate reader (e.g., FLIPR).[1]

Antagonist Addition: Inject B07 hydrochloride (various concentrations) and monitor for 5-10

minutes. Note: B07 alone should not induce flux.

Agonist Challenge: Inject a standard CCR5 agonist (e.g., RANTES/CCL5 at EC80

concentration).[1]

Observation: A potent antagonist will suppress the sharp peak in fluorescence typically

caused by RANTES.[1]
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Troubleshooting & Expert Tips
Issue Probable Cause Corrective Action

Precipitation in Media
High concentration or cold

media

Dilute DMSO stock into pre-

warmed (37°C) media while

vortexing.[1] Do not exceed

100 µM in aqueous buffer.[1]

High Background Signal
Constitutive receptor activity or

cell stress

Ensure TZM-bl cells are not

over-confluent (>90%) before

seeding.[1] Use phenol-red

free media for luminescence

reading.[1]

No Inhibition Observed Wrong viral tropism

Verify the virus is R5-tropic

(CCR5 dependent).[1] B07 will

not inhibit X4 (CXCR4) or dual-

tropic viruses effectively.[1]

Cytotoxicity DMSO toxicity

Run a parallel MTT or

CellTiter-Glo assay to ensure

reduction in signal is due to

viral entry block, not cell death.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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